Cas no 4055-39-4 (Mitomycin A)

Mitomycin A Properties

Names and Identifiers

• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-5-methyl-,(1aS,8S,8aR,8bS)-
• Mitomycin A
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b...
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-5-met
• (1aS,8S,8aR,8bS)-8-[[(Aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-5-methylazirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
• [(1aS,8S,8aR,8bS)-6,8a-Dimethoxy-5-methyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazirino[2,3,4]pyrrolo[1,2-a]indol-8-yl]methyl Carbamate
• mitomycin-A
• 4055-39-4
• C21161
• HY-130332
• [(1as,8s,8ar,8bs)-6,8a-Dimethoxy-5-Methyl-4,7-Dioxo-1,1a,2,4,7,8,8a,8b-Octahydroazireno[2',3':3,4]pyrrolo[1,2-A]indol-8-Yl]methyl Carbamate
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-5-methyl-, (1aR-(1aalpha,8beta,8aalpha,8balpha))-
• SCHEMBL13033872
• MitomycinA
• DTXSID201318131
• NSC 75986
• HSDB 3418
• MITOMYCIN A [MI]
• CHEBI:85412
• CHEMBL298359
• Q22252148
• NSC-75986
• MITOMYCIN IMPURITY B [EP IMPURITY]
• HYFMSAFINFJTFH-NGSRAFSJSA-N
• CS-0107334
• AKOS040755422
• 87TMG6FJHV
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-6,8a-dimethoxy-5-methyl-, carbamate (ester)
• AZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, 8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-6,8A-DIMETHOXY-5-METHYL-, (1AS,8S,8AR,8BS)-
• UNII-87TMG6FJHV
• Azirino[2',4]pyrrolo[1,2-a]indole-4,7-dione, 8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-5-methyl-, [1aR-(1a.alpha.,8.beta.,8a.alpha.,8b.alpha.)]-
• NSC75986
• WLN: T D3 B556 BN EM JV MVTTT&J GO1 H1OVZ KO1 L1
• AKOS030242076
• Azirino[2',4]pyrrolo[1,2-a]indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-6,8a-dimethoxy-5-methyl-, carbamate
• SCHEMBL183169
• Azirino[2',4]pyrrolo[1,2-a]indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-6,8a-dimethoxy-5-methyl-, carbamate (ester)
• AZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, 1,1A,2,8,8A,8B-HEXAHYDRO-8-(HYDROXYMETHYL)-6,8A-DIMETHOXY-5-METHYL-, CAR///
• Azirino(2',3':3,4)pyrrolo(1,2a)indole4,7dione, 8(((aminocarbonyl)oxy)methyl)1,1a,2,8,8a,8bhexahydro6,8adimethoxy5methyl, (1aS(1aalpha,8beta,8aalpha,8balpha))
• MITOMYCIN IMPURITY B (EP IMPURITY)
• mitomycin A, (1aS-(1aalpha,8alpha,8aalpha,8balpha))-isomer
• ((4S,6S,7R,8S)-7,11-dimethoxy-12-methyl-10,13-dioxo-2,5-diazatetracyclo(7.4.0.02,7.04,6)trideca-1(9),11-dien-8-yl)methyl carbamate
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-5-methyl-, [1aR-(1a.alpha.,8.beta.,8a.alpha.,8b.alpha.)]-
• ((1aS,8S,8aR,8bS)-6,8a-dimethoxy-5-methyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno(2',3':3,4)pyrrolo(1,2-a)indol-8-yl)methyl carbamate
• AZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, 8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-6,8A-DIMETHOXY-5///
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-6,8a-dimethoxy-5-methyl-, carbamate
• Azirino(2',3':3,4)pyrrolo(1,2a)indole4,7dione, 1,1a,2,8,8a,8bhexahydro8(hydroxymethyl)6,8adimethoxy5methyl, carbamate (ester)
• Azirino(2',3':3,4)pyrrolo(1,2a)indole4,7dione, 8(((aminocarbonyl)oxy)methyl)1,1a,2,8,8a,8bhexahydro6,8adimethoxy5methyl, (1aS(1aalpha,8beta,8aalpha,8balpha)) (9CI)
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-6,8a-dimethoxy-5-methyl-, (1aR-(1aalpha,8beta,8aalpha,8balpha))-(9CI)
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-6,8a-dimethoxy-5-methyl-, carbamate (ester)
• [(4S,6S,7R,8S)-7,11-dimethoxy-12-methyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate
• +Expand

• InChIKey： HYFMSAFINFJTFH-VBWVXDOLSA-N
• Inchi： InChI=1S/C16H19N3O6/c1-6-11(20)10-9(12(21)13(6)23-2)7(5-25-15(17)22)16(24-3)14-8(18-14)4-19(10)16/h7-8,14,18H,4-5H2,1-3H3,(H2,17,22)/t7-,8+,14+,16-/m0/s1
• SMILES： NC(OC[C@H]1C2C(C(=C(C(=O)C=2N2C[C@H]3N[C@H]3[C@@]12OC)C)OC)=O)=O

Computed Properties

• Exact Mass: 349.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 349.12738533g/mol
• Heavy Atom Count: 25
• Complexity: 772
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• LogP: 0.00350
• PSA: 130.10000
• Refractive Index: 1.6500 (estimate)
• Boiling Point: 483.53°C (rough estimate)
• Melting Point: 159-1610C (dec)
• Density: 1.2205 (rough estimate)